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Compound of Interest

Compound Name: Devimistat

Cat. No.: B1670322

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Devimistat (also known as CPI-613). Devimistat is
an investigational antineoplastic agent that targets mitochondrial metabolism. Due to its
cytotoxic potential, stringent adherence to the following procedures is mandatory to ensure
personnel safety and prevent environmental contamination.

Personal Protective Equipment (PPE) for Handling
Devimistat

Given that a specific Safety Data Sheet (SDS) for Devimistat is not publicly available, the
following PPE recommendations are based on general guidelines for handling cytotoxic and
hazardous drugs.[1][2][3] A risk assessment should always be conducted prior to handling.
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Recommended for High-
Risk Activities (e.g., spill

PPE Category Minimum Requirement .
cleanup, handling
powders)
Double gloving with Thicker, industrial-grade gloves
Gloves chemotherapy-tested nitrile (>0.45mm) made of latex,
gloves.[1][4] neoprene, or nitrile.

Disposable, lint-free, solid-front ] ]
Poly-coated, fluid-resistant

Gown gown with long sleeves and
i o gown.[4]
tight-fitting cuffs.[5]
) Safety glasses with side Chemical splash goggles or a
Eye Protection ) ]
shields.[1][6] full-face shield.[2][5]

) For handling powders outside
Not generally required when ) ]
) ) ) N of a containment device or
. _ handling solutions in a certified ) )
Respiratory Protection during spill cleanup, a NIOSH-

chemical fume hood or N )
certified N95 or higher

biological safety cabinet. ) ] ]
respirator is required.[4]

Closed-toe shoes and full-
Other Shoe covers.[7]
length pants.

Operational Plan for Safe Handling

A designated area within the laboratory must be clearly marked for the handling of Devimistat.
[1] Access to this area should be restricted to trained personnel.

Receiving and Storage:

e Upon receipt, inspect the package for any signs of damage or leakage within a chemical
fume hood.[1]

o Devimistat powder should be stored at -20°C, and solutions in solvent at -80°C.[8]

o Store Devimistat separately from other chemicals in a clearly labeled, sealed container.[9]
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Preparation of Solutions:

« All handling of Devimistat, including the preparation of solutions, must be performed within a
certified chemical fume hood or a Class Il Biological Safety Cabinet (BSC) to minimize
inhalation exposure.[1]

o Place an absorbent, plastic-backed pad on the work surface to contain any potential spills.[8]

e Use Luer-lock syringes and needles to prevent accidental disconnection and spraying of the
drug solution.[8]

e When dissolving the powder, slowly add the solvent to the vial to avoid aerosolization.
Devimistat is soluble in DMSO.[10][11]

Administration (In Vitro/In Vivo):

 When adding Devimistat to cell cultures or preparing for animal administration, continue to
work within a containment device.

o Transport prepared doses in sealed, leak-proof secondary containers.

Disposal Plan

All waste generated from the handling of Devimistat is considered hazardous and must be
disposed of according to institutional and regulatory guidelines.[3]
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Waste Type

Disposal Procedure

Contaminated PPE

All disposable PPE (gloves, gowns, shoe
covers, etc.) should be placed in a designated,
labeled hazardous waste container immediately

after use.[8]

Sharps

Needles, syringes, and other contaminated
sharps must be disposed of in a puncture-
resistant, labeled sharps container designated

for cytotoxic waste.[2]

Liquid Waste

Unused solutions containing Devimistat should
be collected in a clearly labeled, leak-proof
hazardous waste container. Do not pour

Devimistat waste down the drain.

Solid Waste

Contaminated lab supplies (e.g., pipette tips,
tubes, absorbent pads) should be collected in a

designated hazardous waste container.[1]

Empty Vials

Empty Devimistat vials should be disposed of as
trace chemotherapy waste in a designated

container.[3]

Experimental Protocols Overview

The following are summaries of methodologies from published studies. Researchers should

adapt these based on their specific experimental needs and institutional guidelines.

In Vitro Cell Viability and Apoptosis Assays:

e Cell Lines: Human pancreatic cancer (BxPC-3, PANC-1), non-small cell lung cancer (H460),

and sarcoma (Saos-2) cell lines have been used.[10][12]

o Concentrations: Effective concentrations (EC50) have been reported to be around 120 pM

for H460 and Saos-2 cells.[10][12] Studies have used concentrations ranging from 50 uM to

240 pM.[12]
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o Methodology:
o Seed cells in appropriate culture plates and allow them to adhere overnight.

o Prepare a stock solution of Devimistat in DMSO.[10] Further dilute in culture medium to
the desired final concentrations.

o Treat cells with Devimistat or vehicle control for the desired time period (e.g., 6, 24, 48
hours).

o Assess cell viability using standard methods such as MTT or trypan blue exclusion assays.

o Evaluate apoptosis using techniques like Annexin V/Propidium lodide staining followed by
flow cytometry, or by measuring caspase activity.[13]

Visualizing Devimistat's Mechanism and Safe
Handling

Mechanism of Action: Signaling Pathway

Devimistat disrupts mitochondrial metabolism in cancer cells by inhibiting two key enzymes in
the tricarboxylic acid (TCA) cycle: pyruvate dehydrogenase (PDH) and a-ketoglutarate
dehydrogenase (KGDH). This inhibition leads to an increase in reactive oxygen species (ROS),
activation of the AMPK signaling pathway, and ultimately culminates in apoptotic cell death.[13]
[14]
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Caption: Devimistat's mechanism of action targeting mitochondrial metabolism.
Experimental Workflow: Safe Handling and Disposal

The following diagram outlines the critical steps for the safe handling of Devimistat from
receipt to disposal.
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Caption: Workflow for the safe handling and disposal of Devimistat.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1670322?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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